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Abstract

This technical guide addresses the current state of knowledge regarding the biological activity
of the unsaturated hydrocarbon 5-Undecene, 4-methyl-. Despite a comprehensive search of
scientific literature and chemical databases, there is a notable absence of specific data on the
biological effects, mechanisms of action, and toxicological profile of this compound. This
document summarizes the available chemical information for 5-Undecene, 4-methyl- and
provides a general overview of the biological activities of structurally related hydrocarbons. The
significant gap in the literature highlights a potential area for future research to elucidate the
pharmacological and toxicological properties of this specific molecule.

Introduction

5-Undecene, 4-methyl- is an organic compound classified as an unsaturated hydrocarbon. Its
chemical structure consists of an eleven-carbon chain (undecene) with a double bond at the
fifth carbon and a methyl group at the fourth carbon. The precise biological activity of this
specific isomer remains largely uninvestigated, with no dedicated studies found in the public
domain. This guide, therefore, aims to provide a foundational understanding based on its
chemical identity and the general properties of similar aliphatic hydrocarbons.

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15162418?utm_src=pdf-interest
https://www.benchchem.com/product/b15162418?utm_src=pdf-body
https://www.benchchem.com/product/b15162418?utm_src=pdf-body
https://www.benchchem.com/product/b15162418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15162418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A summary of the known identifiers and properties of 5-Undecene, 4-methyl- is presented
below. This information is aggregated from chemical databases such as PubChem.

Property Value Source
Molecular Formula C12H24 PubChem
Molecular Weight 168.32 g/mol PubChem
IUPAC Name 4-methylundec-5-ene PubChem
CAS Number 143185-91-5 PubChem[1]
Synonyms 5-Undecene, 4-methyl- PubChem[1]

Biological Activity: A Review of Available Data

A thorough search of scientific literature reveals a significant lack of specific data on the
biological activity of 5-Undecene, 4-methyl-. No in vitro or in vivo studies detailing its
pharmacological, toxicological, or pharmacokinetic properties have been published.

General Considerations for Aliphatic Hydrocarbons

In the absence of specific data, the potential biological activity of 5-Undecene, 4-methyl- can
be cautiously inferred from the general properties of similar aliphatic hydrocarbons. Generally,
non-aromatic hydrocarbons of this size are considered to have low systemic toxicity.[2] Their
primary effects are often related to their physical properties, such as their ability to disrupt cell
membranes at high concentrations.

Potential Areas of Investigation

Given the lack of data, several avenues of research could be pursued to characterize the
biological profile of 5-Undecene, 4-methyl-:

o Cytotoxicity Assays: Initial screening using various cell lines (e.g., cancer cell lines, normal
cell lines) could determine if the compound exhibits any cytotoxic effects.

» Antimicrobial Activity: Many hydrocarbons and related natural products exhibit antimicrobial
properties. Screening against a panel of bacteria and fungi could be a valuable first step.
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e Enzyme Inhibition Assays: The compound could be tested for inhibitory activity against a
range of enzymes, particularly those involved in inflammatory or metabolic pathways.

« In Vivo Toxicity Studies: Acute and chronic toxicity studies in animal models would be
necessary to determine the safety profile of the compound.

Experimental Protocols: A Proposed Framework

As no specific experimental protocols for 5-Undecene, 4-methyl- exist in the literature, this
section proposes a general workflow for initial biological characterization.

In Vitro Assessment In Vivo Evaluation

Compound Procurement & Purity Analysis Antimicrobial Screening (MIC Assay)

Enzyme Inhibition Assays

Click to download full resolution via product page

Caption: Proposed workflow for the initial biological evaluation of 5-Undecene, 4-methyl-.

Signaling Pathways: A Theoretical Perspective

Without any experimental data, it is not possible to create a diagram of a known signaling
pathway for 5-Undecene, 4-methyl-. Any such diagram would be purely speculative. Research
would first need to identify a biological effect, after which studies could be designed to elucidate

the underlying mechanism and associated signaling pathways.
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A hypothetical logical relationship for investigating a potential anti-inflammatory effect is
presented below.

Hypothetical Anti-inflammatory Investigation

Observe Anti-inflammatory Effect
(e.g., reduced cytokine release in vitro)

:

Investigate Key Inflammatory Pathways

. '

NF-kB Pathway MAPK Pathway

' '

Identify Molecular Target(s)
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Caption: Logical workflow for investigating a hypothetical anti-inflammatory effect.

Conclusion and Future Directions

The biological activity of 5-Undecene, 4-methyl- is a significant unknown in the field of
chemical biology. There is a complete absence of published data regarding its effects on
biological systems. The information presented in this guide is based on the general properties
of its chemical class. This represents a clear opportunity for original research. Future studies
should focus on a systematic screening of this compound to identify any potential cytotoxic,
antimicrobial, or other pharmacological activities. Such research would be the first step in
understanding the potential applications or risks associated with 5-Undecene, 4-methyl-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 5-Undecene, 4-methyl- | C12H24 | CID 543823 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. Hydrocarbon - Wikipedia [en.wikipedia.org]

« To cite this document: BenchChem. [The Biological Activity of 5-Undecene, 4-methyl-: An In-
Depth Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15162418#biological-activity-of-5-undecene-4-
methyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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